Silver-catalyzed direct C–H oxidative carbamoylation of quinolines with oxamic acids†
Organic & Biomolecular Chemistry Pub Date: 2020-03-23 DOI: 10.1039/D0OB00358A
Abstract
A silver-catalyzed efficient and direct C–H carbamoylation of quinolines with oxamic acids to access carbamoylated quinolines has been developed through oxidative decarboxylation reaction. The reaction proceeds smoothly over a broad range of substrates with excellent functional group tolerance and excellent yields under mild conditions.
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